1-(1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(1-methyl-2-oxopyridine-4-carbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H16N2O4/c1-14-6-4-9(7-11(14)16)12(17)15-5-2-3-10(8-15)13(18)19/h4,6-7,10H,2-3,5,8H2,1H3,(H,18,19)
• InChI Key: BACHKKMDBQNGMP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)N2CCCC(C2)C(=O)O
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

“1-(1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonyl)piperidine-3-carboxylic acid” is a chemical compound with the empirical formula C13H16N2O4. It is a solid substance. The IUPAC name of this compound is 1-[(1-methyl-2-oxo-1,2-dihydro-4-pyridinyl)carbonyl]-3-piperidinecarboxylic acid.

Molecular Structure Analysis

The SMILES string of this compound is CN1C=CC=C(C(O)=O)C1=O. The InChI code is 1S/C13H16N2O4/c1-14-6-4-9(7-11(14)16)12(17)15-5-2-3-10(8-15)13(18)19/h4,6-7,10H,2-3,5,8H2,1H3,(H,18,19).

Physical And Chemical Properties Analysis

The molecular weight of this compound is 264.28. It is a solid substance. Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the resources.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis Techniques and Cardiovascular Activity : Research demonstrates methodologies for synthesizing 4-aryl-5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid nitriles, showcasing their potential in cardiovascular activity studies and electrochemical oxidation properties. This indicates a versatile approach to creating derivatives with significant biological and electrochemical applications (Krauze et al., 2004).

Enantioselective Reductions : A study on chiral bridged macrocyclic 1,4-dihydropyridines explored their use in enantioselective reductions, highlighting a novel approach to synthesizing compounds with potential pharmaceutical applications (Talma et al., 1985).

Material Science Applications

Photoluminescence Properties : Investigations into coordination polymers of 1,4-dihydro-1-ethyl-6-fluoro-4-oxo-7-piperazine-1,8-naphtyridine-3-carboxylic acid revealed their structure and photoluminescence, suggesting their use in material science for developing new luminescent materials (Yu et al., 2006).

Medicinal Chemistry and Catalysis

Catalytic Applications : Research on Fe3O4-PPCA nanomagnetic reusable catalysts for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines demonstrates innovative approaches to catalyst design, offering efficient, reusable solutions for complex organic syntheses (Ghorbani‐Choghamarani & Azadi, 2015).

Drug Design and Bioactive Molecule Synthesis : The development of C(2)-symmetric 2,6-diallylpiperidine carboxylic acid methyl ester as a chiral building block for synthesizing piperidine-related alkaloids indicates its significance in drug design and synthesis of bioactive molecules, showcasing the compound's versatility in medicinal chemistry (Takahata et al., 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling.